Cas no 88223-35-2 (2-Bromo-9,9-dibutylfluorene)

2-Bromo-9,9-dibutylfluorene structure

Product Name:2-Bromo-9,9-dibutylfluorene

CAS No:88223-35-2

MF:C₂₁H₂₅Br

MW:357.32720541954

MDL:MFCD12031333

CID:640709

Update Time:2023-12-05

2-Bromo-9,9-dibutylfluorene Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-9,9-dibutyl-9H-fluorene
- 2-Bromo-9,9-dibutylfluorene
- 2-BROMO-9,9-DI-N-BUTYLLFLUORENE
- 2-BROMO-9,9-DI-N-BUTYLFLUOREN
- 9H-Fluorene, 2-bromo-9,9-dibutyl-
- 2-Bromo-9,9-dibutyl-9H-fluorene (ACI)
- MDL： MFCD12031333
- Inchi： 1S/C21H25Br/c1-3-5-13-21(14-6-4-2)19-10-8-7-9-17(19)18-12-11-16(22)15-20(18)21/h7-12,15H,3-6,13-14H2,1-2H3
- InChI Key： AVCNDQUBVOMMSL-UHFFFAOYSA-N
- SMILES： BrC1C=C2C(C3C(C2(CCCC)CCCC)=CC=CC=3)=CC=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 22
Rotatable Bond Count: 6

Experimental Properties

Melting Point: 53.0 to 57.0 deg-C
Boiling Point: 434.6℃ at 760 mmHg
Flash Point: 207.715℃

2-Bromo-9,9-dibutylfluorene Security Information

Symbol:
Prompt：warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

2-Bromo-9,9-dibutylfluorene Pricemore >>

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Alichem	A019150248-5g	2-Bromo-9,9-dibutyl-9H-fluorene	88223-35-2	95%	5g	$263.68	2023-08-31
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2-Bromo-9,9-dibutylfluorene Production Method

Production Method 1

15069-42-8

88223-35-2

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Acetone ; 3 h, 80 °C

Reference

Diphenylamino end-capped oligofluorenes with enhanced functional properties for blue light emission: Synthesis and structure-property relationships

Li, Zhong Hui; et al, Chemistry - A European Journal, 2005, 11(11), 3285-3293

Production Method 2

1133-80-8

88223-35-2

Reaction Conditions

1.1 Reagents: Sodium hydroxide Catalysts: Tetrabutylammonium bromide Solvents: Dimethyl sulfoxide , Water ; rt; 3 h, rt

Reference

A generic and effective strategy for highly effective "intrinsic" molecular luminescence in the condensed state

Zhu, Yakun; et al, Journal of Materials Chemistry C: Materials for Optical and Electronic Devices, 2013, 1(34), 5277-5284

Production Method 3

1133-80-8

26602-89-1

88223-35-2

Reaction Conditions

1.1 Reagents: Potassium hydroxide Catalysts: Potassium iodide Solvents: Dimethyl sulfoxide ; rt → 10 °C; 45 min, 10 °C; 10 °C → 20 °C; overnight, 20 °C

Reference

Substitution of carbazole modified fluorenes as π-extension in Ru(II) complex-influence on performance of dye-sensitized solar cells

Chandrasekharam, Malapaka; et al, Advances in OptoElectronics, 2011, 963068,

Production Method 4

86-73-7

88223-35-2

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Dimethyl sulfoxide

Reference

New bithiazole-functionalized organic photosensitizers for dye-sensitized solar cells

Lai, Lai-Fan; et al, Dyes and Pigments, 2013, 96(2), 516-524

Production Method 5

86-73-7

88223-35-2

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Dimethyl sulfoxide ; overnight, 90 °C
2.1 Reagents: N-Bromosuccinimide Solvents: Acetone ; 3 h, 80 °C

Reference

The synthesis, photophysical and electrochemical properties of a series of novel 3,8,13-substituted triindole derivatives

Zhu, Tianhao; et al, Dyes and Pigments, 2012, 95(3), 679-688

Production Method 6

86-73-7

88223-35-2

Reaction Conditions

1.1 Reagents: Bromine Solvents: Dimethylformamide ; 2 h, cooled
2.1 Reagents: Sodium tert-butoxide Solvents: Tetrahydrofuran ; 12 h, rt → reflux

Reference

Synthesis and properties of N-(9,9-dibutyl-9H-fluoren-2-yl) phenanthren-9-amine

Liu, Hui, Guangzhou Huagong, 2015, 43(16), 114-115

Production Method 7

86-73-7

88223-35-2

Reaction Conditions

1.1 Reagents: Propylene carbonate , N-Bromosuccinimide ; 60 °C
2.1 Reagents: Potassium hydroxide , Potassium iodide Solvents: Dimethyl sulfoxide ; 60 °C

Reference

Blue-light-emitting multifunctional triphenylamine-centered starburst quinolines: synthesis, electrochemical and photophysical properties

Jiang, Peng; et al, Organic & Biomolecular Chemistry, 2012, 10(24), 4704-4711

Production Method 8

15069-42-8

88223-35-2

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Acetone ; overnight, 80 °C

Reference

Synthesis and structure-property relationships of symmetric ambipolar quaterfluorene-containing oxadiazole as a central core and diphenylamine as end-capping moieties

Yang, Fan; et al, Australian Journal of Chemistry, 2008, 61(7), 541-546

Production Method 9

15069-42-8

88223-35-2

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Acetone ; 3 h, 80 °C

Reference

The synthesis, photophysical and electrochemical properties of a series of novel 3,8,13-substituted triindole derivatives

Zhu, Tianhao; et al, Dyes and Pigments, 2012, 95(3), 679-688

Production Method 10

1133-80-8

88223-35-2

Reaction Conditions

1.1 Reagents: Sodium hydroxide Catalysts: Tetrabutylammonium bromide Solvents: Dimethyl sulfoxide , Water ; 30 min, 0 °C
1.2 6 h, rt

Reference

Triindolo-Truxene Derivatives: Design, Synthesis, and Fine-Tuning of Electronic Properties and Molecular Assembly through Molecular Engineering

Chen, Jun-Bo; et al, Chemistry - A European Journal, 2019, 25(5), 1293-1299

Production Method 11

1133-80-8

88223-35-2

Reaction Conditions

1.1 Reagents: Sodium hydroxide Catalysts: Benzyltriethylammonium chloride , Tetrabutylammonium chloride Solvents: Dimethyl sulfoxide , Water ; 12 h, 100 °C

Reference

Novel Star-Shaped Triphenylamine-Based Molecular Glasses and Their Use in OFETs

Sonntag, Martin; et al, Chemistry of Materials, 2005, 17(11), 3031-3039

Production Method 12

1133-80-8

88223-35-2

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Dimethyl sulfoxide ; rt → 90 °C; 5 h, 90 °C; 90 °C → rt
1.2 Solvents: Water ; rt

Reference

Generation and Spectroscopic Profiles of Stable Multiarylaminium Radical Cations Bridged by Fluorenes

Chang, Chao-Che; et al, Organic Letters, 2011, 13(10), 2702-2705

Production Method 13

86-73-7

88223-35-2

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide Solvents: Dimethylformamide ; 1 h, rt
2.1 Reagents: N-Bromosuccinimide Solvents: Propylene carbonate ; 57 °C; 30 min, 60 °C

Reference

A study of two thermostable NLO chromophores with different π-electron bridges using fluorene as the donor

Wang, Haoran; et al, New Journal of Chemistry, 2015, 39(2), 1038-1044

Production Method 14

1133-80-8

88223-35-2

Reaction Conditions

Reference

Porphyrin sensitizers with modified indoline donors for dye-sensitized solar cells

Song, Heli; et al, Journal of Materials Chemistry C: Materials for Optical and Electronic Devices, 2018, 6(15), 3927-3936

Production Method 15

86-73-7

88223-35-2

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Dimethyl sulfoxide ; overnight, 90 °C
2.1 Reagents: N-Bromosuccinimide Solvents: Acetone ; 3 h, 80 °C

Reference

Diphenylamino end-capped oligofluorenes with enhanced functional properties for blue light emission: Synthesis and structure-property relationships

Li, Zhong Hui; et al, Chemistry - A European Journal, 2005, 11(11), 3285-3293

Production Method 16

86-73-7

88223-35-2

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Propylene carbonate ; 2 min, 60 °C
2.1 Reagents: Potassium hydroxide Catalysts: Potassium iodide Solvents: Dimethyl sulfoxide ; rt; 1 h, rt

Reference

A "turn-on" fluorescent sensor for ultrasensitive detection of melamine based on a new fluorescence probe and AuNPs

Lu, Qiujun; et al, Analyst (Cambridge, 2015, 140(4), 1155-1160